Cas no 1514616-07-9 (methyl 2-amino-3-(4-chlorophenyl)sulfanylpropanoate)

• Product Name: methyl 2-amino-3-(4-chlorophenyl)sulfanylpropanoate
• CAS No: 1514616-07-9
• MF: C₁₀H₁₂ClNO₂S
• MW: 245.725780487061
• MDL: MFCD16144252
• CID: 5170854
• PubChem ID: 61934923
• Update Time: 2025-06-13

methyl 2-amino-3-(4-chlorophenyl)sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, S-(4-chlorophenyl)-, methyl ester
• methyl 2-amino-3-(4-chlorophenyl)sulfanylpropanoate

• MDL： MFCD16144252
• Inchi： 1S/C10H12ClNO2S/c1-14-10(13)9(12)6-15-8-4-2-7(11)3-5-8/h2-5,9H,6,12H2,1H3/t9-/m0/s1
• InChI Key： HIZBADLFLXWMNB-VIFPVBQESA-N
• SMILES： C(OC)(=O)[C@H](CSC1=CC=C(Cl)C=C1)N

Additional information on methyl 2-amino-3-(4-chlorophenyl)sulfanylpropanoate

Methyl 2-amino-3-(4-chlorophenyl)sulfanylpropanoate (CAS No. 1514616-07-9): A Comprehensive Overview

Methyl 2-amino-3-(4-chlorophenyl)sulfanylpropanoate, identified by its CAS number 1514616-07-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a unique structural framework, has garnered attention due to its potential applications in various scientific domains. The molecular structure incorporates a sulfanyl group and an amino acid derivative, making it a versatile intermediate in synthetic chemistry and drug development.

The compound's name can be dissected into several key components that highlight its chemical characteristics. The term methyl indicates the presence of a methyl ester group at one end of the molecule, while 2-amino-3-(4-chlorophenyl)sulfanylpropanoate describes the core structure, which includes an amino group and a sulfanyl group attached to a propanoate backbone. The 4-chlorophenyl moiety further enhances its complexity and reactivity, making it a valuable candidate for further functionalization.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds with sulfanyl and amino functional groups. These groups are known for their ability to interact with biological targets, making them crucial in the design of drugs that modulate various physiological processes. Methyl 2-amino-3-(4-chlorophenyl)sulfanylpropanoate fits well within this trend, as its structural features suggest potential applications in the synthesis of bioactive molecules.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. Researchers have been exploring its utility in creating molecules that can target specific diseases or conditions. For instance, studies have indicated that sulfanyl-containing compounds can exhibit antimicrobial and anti-inflammatory properties. The presence of the amino group also opens up possibilities for further derivatization, allowing chemists to tailor the molecule's properties to specific needs.

The synthesis of Methyl 2-amino-3-(4-chlorophenyl)sulfanylpropanoate involves several key steps that highlight the ingenuity of modern organic chemistry. The process typically begins with the preparation of a chlorophenyl-sulfanyl intermediate, which is then coupled with an appropriate propanoic acid derivative. The introduction of the methyl ester group at the end of the synthesis provides stability and solubility characteristics that are advantageous for further applications.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex core structure. These methods not only improve yield but also reduce unwanted byproducts, making the process more environmentally friendly and economically viable.

The applications of Methyl 2-amino-3-(4-chlorophenyl)sulfanylpropanoate extend beyond pharmaceuticals. In agrochemical research, similar compounds have been investigated for their potential as intermediates in the synthesis of pesticides and herbicides. The sulfanyl and amino groups provide reactivity that can be leveraged to create molecules with desired biological activity against pests or weeds.

In academic research, this compound serves as a valuable tool for studying molecular interactions and mechanisms. Its unique structure allows researchers to probe how different functional groups influence biological activity. By using Methyl 2-amino-3-(4-chlorophenyl)sulfanylpropanoate as a starting point, scientists can develop libraries of derivatives to test various hypotheses about drug design and efficacy.

The safety profile of Methyl 2-amino-3-(4-chlorophenyl)sulfanylpropanoate is another critical consideration. While it is not classified as a hazardous material under standard definitions, proper handling procedures must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure.

In conclusion, Methyl 2-amino-3-(4-chlorophenyl)sulfanylpropanoate (CAS No. 1514616-07-9) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the presence of sulfanyl and amino groups, make it a valuable intermediate for synthetic chemists. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in drug development and other scientific endeavors.